N-(3-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide

Specification

• CAS No.: 946306-81-6
• Molecular Formula: C26H25NO4
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-(3-acetylphenyl)-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
• Standard InChI: InChI=1S/C26H25NO4/c1-17(28)20-6-4-8-22(14-20)27-25(29)19-12-10-18(11-13-19)16-30-23-9-5-7-21-15-26(2,3)31-24(21)23/h4-14H,15-16H2,1-3H3,(H,27,29)
• Standard InChI Key: FNJMBNOZKRNOBW-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C

Introduction

N-(3-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide is a complex organic compound that combines elements of benzamide and benzofuran moieties. This compound is not explicitly mentioned in the provided search results, so we will synthesize information from related compounds and general principles of organic chemistry to understand its potential properties and applications.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, starting with the preparation of the benzofuran moiety and then attaching it to the benzamide core. Common methods include etherification reactions for linking the benzofuran to the benzamide backbone.

Steps for Synthesis:

• Preparation of Benzofuran Moiety: This involves the synthesis of 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-ol, which can be achieved through various organic reactions such as cyclization or condensation reactions.

• Activation of Benzamide Core: The benzamide core needs to be activated for etherification, often through the use of alkylating agents.

• Etherification Reaction: The activated benzamide core is then reacted with the benzofuran moiety to form the desired compound.

Potential Applications

Compounds with benzamide and benzofuran structures have been explored for various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of an acetyl group can enhance solubility and bioavailability.

Potential Application	Rationale
Anti-inflammatory	Similar compounds have shown activity against inflammatory pathways
Anticancer	Benzamide derivatives have been studied for their anticancer properties
Antimicrobial	Benzofuran moieties are known for their antimicrobial effects

Research Findings and Future Directions

While specific research findings on N-(3-acetylphenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide are not available, related compounds have shown promising biological activities. Future studies should focus on synthesizing this compound and evaluating its pharmacological properties using in vitro and in vivo models.